Cas no 1487262-46-3 (tert-butyl 2-(4-chlorophenyl)morpholine-4-carboxylate)

• Product Name: tert-butyl 2-(4-chlorophenyl)morpholine-4-carboxylate
• CAS No: 1487262-46-3
• MF: C₁₅H₂₀ClNO₃
• MW: 297.777203559875
• MDL: MFCD21106271
• CID: 5160904
• PubChem ID: 63787666
• Update Time: 2025-10-10

tert-butyl 2-(4-chlorophenyl)morpholine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(4-chlorophenyl)morpholine-4-carboxylate
• AKOS013099245
• PS-19320
• MFCD21106271
• 4-Boc-2-(4-chlorophenyl)morpholine
• SY323520
• F89698
• 1487262-46-3

• MDL： MFCD21106271
• Inchi： 1S/C15H20ClNO3/c1-15(2,3)20-14(18)17-8-9-19-13(10-17)11-4-6-12(16)7-5-11/h4-7,13H,8-10H2,1-3H3
• InChI Key： VAGUYGYTOGSIQV-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCOC(C2=CC=C(Cl)C=C2)C1

Computed Properties

• Exact Mass: 297.1131712g/mol
• Monoisotopic Mass: 297.1131712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 38.8Ų

Additional information on tert-butyl 2-(4-chlorophenyl)morpholine-4-carboxylate

Introduction to Tert-butyl 2-(4-chlorophenyl)morpholine-4-carboxylate (CAS No. 1487262-46-3)

Tert-butyl 2-(4-chlorophenyl)morpholine-4-carboxylate, with the chemical formula C₁₄H₁₉ClN₂O₂, is a significant compound in the field of pharmaceutical research and development. This compound is characterized by its structural complexity and its potential applications in the synthesis of novel therapeutic agents. The presence of both a tert-butyl group and a morpholine ring provides unique chemical properties that make it a valuable intermediate in organic synthesis.

In recent years, the interest in this compound has been growing due to its role in the development of new drugs targeting various diseases. The morpholine moiety is particularly noteworthy, as it is commonly found in bioactive molecules and has been shown to enhance the pharmacological properties of drugs, including improved solubility and bioavailability. The 4-chlorophenyl group adds another layer of functionality, allowing for further derivatization and customization to meet specific pharmacological requirements.

The CAS No. 1487262-46-3 identifies this compound uniquely within the chemical database, ensuring accurate referencing and communication among researchers. This standardized identification system is crucial for maintaining consistency in scientific literature and patents. The compound's molecular structure, featuring a carboxylate group at the 4-position of the morpholine ring, makes it a versatile building block for more complex molecules.

Recent studies have highlighted the potential of tert-butyl 2-(4-chlorophenyl)morpholine-4-carboxylate in the development of drugs with enhanced efficacy and reduced side effects. For instance, researchers have explored its use in synthesizing compounds that target neurological disorders. The morpholine ring's ability to interact with biological targets has been particularly promising in the context of central nervous system (CNS) drug discovery. Additionally, the tert-butyl group provides steric hindrance, which can be beneficial in optimizing drug-receptor interactions.

Another area where this compound has shown promise is in anti-inflammatory drug development. The combination of the 4-chlorophenyl and morpholine moieties has been found to modulate inflammatory pathways effectively. Preclinical studies have demonstrated that derivatives of tert-butyl 2-(4-chlorophenyl)morpholine-4-carboxylate exhibit anti-inflammatory properties comparable to existing therapies but with improved selectivity and reduced toxicity. This makes it an attractive candidate for further investigation into novel anti-inflammatory agents.

The synthesis of tert-butyl 2-(4-chlorophenyl)morpholine-4-carboxylate involves multi-step organic reactions, typically starting from readily available precursors. The key steps include functional group transformations such as chlorination, morpholination, and esterification. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to improve yield and purity. These methods align with current trends in green chemistry, emphasizing sustainable and efficient synthetic routes.

In conclusion, tert-butyl 2-(4-chlorophenyl)morpholine-4-carboxylate (CAS No. 1487262-46-3) is a multifaceted compound with significant potential in pharmaceutical applications. Its unique structural features make it a valuable intermediate for synthesizing novel therapeutic agents targeting various diseases, including neurological disorders and inflammation-related conditions. Ongoing research continues to explore its full potential, paving the way for innovative drug development strategies.